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CAS No.: 121714-22-5
Cat. No.: B056945
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For Researchers, Scientists, and Drug Development Professionals

Introduction

Fluo-3 is a fluorescent indicator widely used to measure intracellular calcium concentration
([Caz*]) in living cells.[1] Developed by Roger Tsien, it is a visible light-excitable dye compatible
with the 488 nm argon-ion laser line, making it suitable for flow cytometry and confocal laser
scanning microscopy.[1][2] The acetoxymethyl (AM) ester form, Fluo-3 AM, is a cell-permeant
derivative that can be passively loaded into cells.[2][3] Once inside, intracellular esterases
cleave the AM group, trapping the active, calcium-sensitive Fluo-3 molecule in the cytosol.[1][2]
[4] In its calcium-free form, Fluo-3 is virtually non-fluorescent, but upon binding to Caz*, its
fluorescence intensity increases by approximately 100-fold, with an emission maximum around
525 nm.[1][2][5] This significant increase in fluorescence provides a high-contrast signal for
detecting changes in intracellular calcium, a critical second messenger in numerous signaling
pathways.[1]

Principle of Fluo-3 AM Staining
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The use of Fluo-3 AM to measure intracellular calcium relies on a multi-step process. First, the
lipophilic, non-fluorescent Fluo-3 AM ester crosses the cell membrane into the cytoplasm.
Inside the cell, ubiquitous intracellular esterases hydrolyze the AM ester groups. This cleavage
converts Fluo-3 AM into the polar, membrane-impermeant Fluo-3 free acid, which is then
trapped within the cell.[4][6] The resulting Fluo-3 molecule can bind to free cytosolic calcium
ions. This binding event induces a conformational change in the dye, leading to a dramatic
increase in its fluorescence emission upon excitation. The measured fluorescence intensity is
directly proportional to the intracellular calcium concentration.
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1. Cell Preparation
- Harvest and count cells
- Centrifuge (e.g., 4009, 4 min)
- Wash with PBS

:

2. Dye Loading
- Resuspend cell pellet
- Add Fluo-3 AM Working Solution
(e.g., 1x106° cells/mL)

3. Incubation
- Incubate for 15-60 min
- Protect from light
- Temp: RT to 37°C

4. Washing
- Centrifuge to remove dye solution
- Wash cells 2x with indicator-free buffer

5. De-esterification (Optional)
- Incubate for 30 min in fresh buffer
- Allows complete AM ester cleavage

6. Analysis
- Resuspend in final buffer
- Analyze via Flow Cytometry or
Fluorescence Microscopy
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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